Structural evolution of aragonite superstructures obtained in the presence of the siderophore deferoxamine†
CrystEngComm Pub Date: 2015-03-09 DOI: 10.1039/C5CE00186B
Abstract
The effect of amphoteric siderophore deferoxamine on the crystallization behavior of calcium carbonate was investigated under bioinspired conditions. Amphoteric siderophore deferoxamine possesses self-organization ability, surface activity and ion-chelating properties. It induces in the present case the formation of unusual, highly organized aragonite mesocrystals during the precipitation of calcium carbonate from liquid phase. A detailed investigation of the structure and growth of the particles provides an insight into the role of the deferoxamine and its function in the crystallization process.
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